Cas no 67200-27-5 (6-ethenyl-2,3-dihydro-1,4-benzodioxine)

6-Ethenyl-2,3-dihydro-1,4-benzodioxine is a heterocyclic organic compound featuring a benzodioxine core with an ethenyl substituent at the 6-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in synthetic chemistry. The compound’s fused dioxine ring enhances stability while maintaining compatibility with diverse reaction conditions. Its vinyl group offers versatility in cross-coupling, polymerization, or addition reactions, facilitating applications in pharmaceuticals, agrochemicals, and material science. The benzodioxine scaffold is also of interest due to its presence in bioactive molecules, suggesting potential utility in medicinal chemistry. Careful handling is advised due to its unsaturated nature.
6-ethenyl-2,3-dihydro-1,4-benzodioxine structure
67200-27-5 structure
Product Name:6-ethenyl-2,3-dihydro-1,4-benzodioxine
CAS No:67200-27-5
MF:C10H10O2
MW:162.185203075409
CID:1031308
PubChem ID:11194503
Update Time:2025-06-09

6-ethenyl-2,3-dihydro-1,4-benzodioxine Chemical and Physical Properties

Names and Identifiers

    • 6-Vinyl-2,3-dihydrobenzo[b][1,4]dioxine
    • 6-ethenyl-2,3-dihydro-1,4-benzodioxine
    • 2,3-dihydro-6-vinylbenzo[1,4]dioxin
    • 6-vinyl-1,4-benzodioxane
    • 6-vinyl-2,3-dihydrobenzo[1,4]dioxine
    • 6-vinyl-2,3-dihydro-benzo[1,4]dioxine
    • 6-Vinylbenzo-1,4-dioxan
    • AK132677
    • KB-45960
    • RL04556
    • SureCN3775431
    • DTXSID60458265
    • UYDKUTIEPBVQAK-UHFFFAOYSA-N
    • J-519005
    • EN300-1243648
    • SCHEMBL3775431
    • AKOS013992628
    • 67200-27-5
    • Inchi: 1S/C10H10O2/c1-2-8-3-4-9-10(7-8)12-6-5-11-9/h2-4,7H,1,5-6H2
    • InChI Key: UYDKUTIEPBVQAK-UHFFFAOYSA-N
    • SMILES: O1CCOC2C=CC(C=C)=CC1=2

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 2.10080

6-ethenyl-2,3-dihydro-1,4-benzodioxine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094800-1g
6-Vinyl-2,3-dihydrobenzo[b][1,4]dioxine
67200-27-5 95%
1g
$659.40 2023-09-01
Chemenu
CM153539-1g
6-vinyl-2,3-dihydrobenzo[b][1,4]dioxine
67200-27-5 95%
1g
$*** 2023-05-29
Chemenu
CM153539-1g
6-vinyl-2,3-dihydrobenzo[b][1,4]dioxine
67200-27-5 95%
1g
$729 2021-06-09
Enamine
EN300-1243648-0.05g
6-ethenyl-2,3-dihydro-1,4-benzodioxine
67200-27-5
0.05g
$959.0 2023-06-08
Enamine
EN300-1243648-0.1g
6-ethenyl-2,3-dihydro-1,4-benzodioxine
67200-27-5
0.1g
$1005.0 2023-06-08
Enamine
EN300-1243648-0.25g
6-ethenyl-2,3-dihydro-1,4-benzodioxine
67200-27-5
0.25g
$1051.0 2023-06-08
Enamine
EN300-1243648-0.5g
6-ethenyl-2,3-dihydro-1,4-benzodioxine
67200-27-5
0.5g
$1097.0 2023-06-08
Enamine
EN300-1243648-1.0g
6-ethenyl-2,3-dihydro-1,4-benzodioxine
67200-27-5
1g
$1142.0 2023-06-08
Enamine
EN300-1243648-2.5g
6-ethenyl-2,3-dihydro-1,4-benzodioxine
67200-27-5
2.5g
$2240.0 2023-06-08
Enamine
EN300-1243648-5.0g
6-ethenyl-2,3-dihydro-1,4-benzodioxine
67200-27-5
5g
$3313.0 2023-06-08

6-ethenyl-2,3-dihydro-1,4-benzodioxine Related Literature

Additional information on 6-ethenyl-2,3-dihydro-1,4-benzodioxine

Research Brief on 6-Ethenyl-2,3-dihydro-1,4-benzodioxine (CAS: 67200-27-5): Recent Advances and Applications in Chemical Biology and Medicine

The compound 6-ethenyl-2,3-dihydro-1,4-benzodioxine (CAS: 67200-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the versatility of 6-ethenyl-2,3-dihydro-1,4-benzodioxine as a scaffold for designing novel bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for synthesizing selective serotonin receptor modulators, which show promise in treating neurological disorders such as depression and anxiety. The study utilized advanced computational modeling and in vitro assays to validate the compound's binding affinity and selectivity.

In the realm of oncology, researchers have explored the antitumor potential of derivatives of 6-ethenyl-2,3-dihydro-1,4-benzodioxine. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibit potent inhibitory effects on cancer cell proliferation, particularly in breast and lung cancer models. The mechanism of action appears to involve the modulation of key signaling pathways, including PI3K/AKT and MAPK, suggesting a multi-targeted approach to cancer therapy.

The synthetic accessibility of 6-ethenyl-2,3-dihydro-1,4-benzodioxine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces environmental impact. This advancement is particularly relevant for industrial-scale production, addressing previous challenges in large-scale manufacturing.

From a safety and pharmacokinetics perspective, recent animal studies have provided valuable insights into the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Data presented at the 2023 American Chemical Society National Meeting indicated favorable bioavailability and a manageable toxicity profile, supporting further investigation in clinical settings.

Looking forward, the unique chemical properties of 6-ethenyl-2,3-dihydro-1,4-benzodioxine position it as a promising candidate for developing new classes of therapeutics. Current research efforts are exploring its potential in addressing unmet medical needs, including antimicrobial resistance and neurodegenerative diseases. The compound's versatility as a building block for drug design continues to inspire innovative approaches in medicinal chemistry.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.